![molecular formula C14H9Cl2NOS B3035776 5-Chloro-2-[(2-chlorobenzyl)sulfanyl]-1,3-benzoxazole CAS No. 338417-16-6](/img/structure/B3035776.png)
5-Chloro-2-[(2-chlorobenzyl)sulfanyl]-1,3-benzoxazole
Overview
Description
5-Chloro-2-[(2-chlorobenzyl)sulfanyl]-1,3-benzoxazole is a chemical compound with the molecular formula C14H9Cl2NOS . It is a type of benzoxazole, a class of compounds that contain a benzene ring fused to an oxazole ring.
Molecular Structure Analysis
The molecular structure of this compound consists of a benzoxazole ring substituted with a chloro group at the 5-position and a (2-chlorobenzyl)sulfanyl group at the 2-position .Scientific Research Applications
Antimicrobial and Antitubercular Properties : Some novel derivatives of 1,3-benzoxazole have shown promising results in antimicrobial and antitubercular activities. Specifically, compounds with benzoxazole moieties have demonstrated encouraging antitubercular results and a wide range of antimicrobial activities (Fathima et al., 2021).
Antifungal Activity : Derivatives containing the benzoxazole structure have displayed significant antifungal properties. Certain tetrazole derivatives, including those with a benzoxazole moiety, have demonstrated high cell growth inhibition against fungal strains (Łukowska-Chojnacka et al., 2016).
Anticancer Potential : A study on novel 4-Chloro-1,3-Benzoxazole derivatives revealed their efficacy as anticancer agents. These compounds showed appreciable anticancer activities, with molecular docking studies further elucidating their potential in this area (Fathima et al., 2022).
Nonlinear Optical Properties and Light Harvesting : Some aromatic halogen-substituted benzoxazole compounds, including derivatives of 1,3-benzoxazole, have been studied for their potential in light harvesting and nonlinear optical properties, indicating their applications in developing novel inhibitor molecules and in designing new dye-sensitized solar cells (DSSCs) (Mary et al., 2019).
Other Biological Potencies : Additional research has demonstrated the potential of benzoxazole derivatives in various biological activities, including enzyme inhibition and cholinesterase inhibition, which could have implications in the development of treatments for diseases like Alzheimer's (Skrzypek et al., 2022).
properties
IUPAC Name |
5-chloro-2-[(2-chlorophenyl)methylsulfanyl]-1,3-benzoxazole | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9Cl2NOS/c15-10-5-6-13-12(7-10)17-14(18-13)19-8-9-3-1-2-4-11(9)16/h1-7H,8H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AEQJVUMUWJQLAH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CSC2=NC3=C(O2)C=CC(=C3)Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9Cl2NOS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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